N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)isonicotinamide

• IUPAC Name: N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H14N4O2S/c1-8-12(18-13(20)11-4-6-16-7-5-11)14(21)19-9(2)10(3)22-15(19)17-8/h4-7H,1-3H3,(H,18,20)
• InChI Key: XKWJDKAEKBAIAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=C(SC2=N1)C)C)NC(=O)C3=CC=NC=C3
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)isonicotinamide, also known as TPN-171, is a novel small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antiproliferative Activity and Molecular Docking

A new class of thiazole/benzothiazole fused pyranopyrimidine derivatives was synthesized and evaluated for their antiproliferative activity against cancer cell lines, demonstrating selective cytotoxicity to cancer cells over normal cells. Molecular docking studies revealed these molecules' selective binding in the colchicine binding site of the tubulin polymer, suggesting potential for cancer treatment applications (Nagaraju et al., 2020).

Antimicrobial Evaluation

The synthesis of pyrimidine derivatives linked with various heterocycles, including thiazoles, showed moderate antimicrobial activity. This research demonstrates the potential utility of similar compounds in developing new antimicrobial agents (Farag et al., 2009).

Insecticidal and Antibacterial Potential

Compounds with a pyrimidine base linked to pyrazoles were prepared and evaluated for their insecticidal and antibacterial activities. These studies suggest the utility of such compounds in agricultural and antimicrobial applications (Deohate & Palaspagar, 2020).

Gastric Antisecretory Activity

Thiazolo[3,2-a]pyrimidine derivatives were synthesized and evaluated for their gastric antisecretory activity, indicating potential applications in treating gastrointestinal disorders (Sugiyama et al., 1989).

Drug Discovery and Medicinal Significance

Thiazolo[4,5-d]pyrimidines have been identified as a privileged scaffold in drug discovery due to their structural resemblance to purines and significant pharmacological activities across various therapeutic areas, including anticancer, antibacterial, antifungal, analgesic, and anti-inflammatory applications (Kuppast & Fahmy, 2016).

Synthesis and Structural Characterization for Anticancer Activity

Research into thiazolo[4,5-d]pyrimidine derivatives has highlighted their potential as anticancer agents, with certain compounds showing promising antiproliferative activity against a variety of cancer cell lines. This suggests a possible research direction for exploring the anticancer applications of N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)isonicotinamide (Becan et al., 2022).